8-(2-((4-butylphenyl)amino)ethyl)-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-[2-(4-butylanilino)ethyl]-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H28N6O2/c1-5-6-7-16-8-10-17(11-9-16)23-12-13-27-14(2)15(3)28-18-19(24-21(27)28)26(4)22(30)25-20(18)29/h8-11,23H,5-7,12-13H2,1-4H3,(H,25,29,30)
• InChI Key: GUWHBDDTOUUQRB-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NCCN2C(=C(N3C2=NC4=C3C(=O)NC(=O)N4C)C)C
• Molecular Formula: C22H28N6O2
• Molecular Weight: 408.5 g/mol
• CAS No.: 923203-73-0

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the purine ring system, followed by various substitutions to introduce the different functional groups. Specific methods would depend on the exact structure and could involve techniques like nucleophilic substitution, amide coupling, or C-N bond formation.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For example, the amino group could participate in acid-base reactions, and the purine ring could undergo electrophilic aromatic substitution.

Scientific Research Applications

Synthesis and Antiviral Activity

Research on the synthesis and antiviral activity of related imidazo-purine analogues has led to the development of compounds with moderate activity against viruses like herpes, rhinovirus, and parainfluenza in tissue culture. These studies provide a foundation for further exploration into the antiviral properties of similar compounds (Kim et al., 1978).

Synthesis of Alkyl- or Phenyl- Substituted Derivatives

Intramolecular alkylation techniques have been used to synthesize 4-alkyl- or 4-phenyl-7-methyl-1,2-dihydro-7H-imidazo[1,2,3-cd]purine-6,8-diones, showcasing the chemical versatility and potential for generating a wide range of derivatives for further biological testing (Simo et al., 1998).

Potential Antidepressant Agents

The synthesis and evaluation of fluoro and trifluoromethyl-phenyl-piperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have identified compounds with potential antidepressant and anxiolytic applications. This highlights the therapeutic relevance of such derivatives in psychopharmacology (Zagórska et al., 2016).

Antiviral and Antihypertensive Activity

The synthesis of 7,8-polymethylenepurine derivatives and their evaluation for antiviral and antihypertensive activities have opened new avenues for the use of imidazo-purine analogues in treating these conditions. This research underscores the potential of such compounds in developing novel therapeutic agents (Nilov et al., 1995).